Cas no 1422622-09-0 (rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1422622-09-0
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5639337
• PubChem ID: 70714398
• Update Time: 2025-06-14

rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1422622-09-0
• EN300-28281480
• rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H17NO4/c1-9(16)15-7-12(13(8-15)14(17)18)10-4-3-5-11(6-10)19-2/h3-6,12-13H,7-8H2,1-2H3,(H,17,18)/t12-,13+/m0/s1
• InChI Key： JETSLRAWEYZOMY-QWHCGFSZSA-N
• SMILES： OC([C@@H]1CN(C(C)=O)C[C@H]1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1422622-09-0)

The compound rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1422622-09-0) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the acetyl group and methoxyphenyl moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s pyrrolidine core is a common motif in bioactive molecules, particularly those addressing neurodegenerative diseases and chronic pain management. Its carboxylic acid functionality further enhances its utility as a versatile synthon for amide bond formation, a critical reaction in peptide-based therapeutics.

The 3-methoxyphenyl substituent in rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid contributes to its lipophilicity, which is a key factor in optimizing blood-brain barrier (BBB) penetration—a hot topic in CNS drug development. This attribute aligns with current industry trends focusing on brain-targeted drug delivery and precision medicine. Additionally, the compound’s racemic mixture offers opportunities for enantiomeric resolution studies, addressing the growing need for single-enantiomer drugs with improved safety profiles.

From a synthetic perspective, rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid can be prepared via multistep organic synthesis, often involving Pd-catalyzed cross-coupling or reductive amination strategies. Its CAS No. 1422622-09-0 serves as a unique identifier in chemical databases, facilitating literature searches and patent analyses. Researchers frequently inquire about its spectroscopic data (NMR, IR, MS), solubility profiles, and stability under physiological conditions, reflecting its relevance in preclinical studies.

Beyond its pharmaceutical applications, this compound has garnered attention in computational chemistry for molecular docking simulations. Its rigid pyrrolidine scaffold and hydrogen-bonding capacity make it an ideal candidate for virtual screening against enzyme targets like kinases and proteases. Such applications resonate with the rising interest in AI-driven drug design and fragment-based lead discovery.

In summary, rac-(3R,4S)-1-acetyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1422622-09-0) exemplifies the intersection of structural diversity and therapeutic potential. Its study addresses pressing questions in drug bioavailability, chiral pharmacology, and targeted therapy, making it a compound of enduring scientific and commercial interest.